Cas no 2375196-06-6 (4-bromo-2-oxabicyclo[2.2.2]octane-1-carbonitrile)

• Product Name: 4-bromo-2-oxabicyclo[2.2.2]octane-1-carbonitrile
• CAS No: 2375196-06-6
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 5304656
• Update Time: 2026-03-10

4-bromo-2-oxabicyclo[2.2.2]octane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]octane-1-carbonitrile, 4-bromo-
• 4-bromo-2-oxabicyclo[2.2.2]octane-1-carbonitrile

• Inchi： 1S/C8H10BrNO/c9-7-1-3-8(5-10,4-2-7)11-6-7/h1-4,6H2
• InChI Key： JKOTXOKOJFNZBN-UHFFFAOYSA-N
• SMILES： C12(C#N)CCC(Br)(CC1)CO2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-bromo-2-oxabicyclo[2.2.2]octane-1-carbonitrile

4-Bromo-2-Oxabicyclo[2.2.2]Octane-1-Carbonitrile: A Comprehensive Overview

4-Bromo-2-Oxabicyclo[2.2.2]Octane-1-Carbonitrile is a structurally unique compound with the CAS number NO2375196-06-6. This compound belongs to the class of bicyclic compounds, characterized by its rigid bicyclo[2.2.2]octane framework, which is fused with an oxygen atom (hence the "oxa" prefix) and functionalized with a bromine atom at the 4-position and a cyano group at the 1-position.

The bicyclo[2.2.2]octane system is a highly strained structure due to its three-membered rings, which imparts unique chemical and physical properties to the compound. The presence of the bromine atom at the 4-position introduces additional reactivity, making this compound a valuable intermediate in organic synthesis, particularly in the construction of complex molecules with stereochemical precision.

Recent studies have highlighted the potential of 4-bromo-2-oxabicyclo[2.2.2]octane-1-carbonitrile in medicinal chemistry, where its rigid structure and functional groups make it an ideal candidate for drug design and optimization. Researchers have explored its role as a scaffold for developing bioactive compounds targeting various therapeutic areas, including cancer and inflammation.

In terms of synthesis, this compound can be prepared via various routes, including ring-closing metathesis and other cycloaddition reactions, which leverage the inherent strain of the bicyclic system to drive the formation of stable products. The cyano group at position 1 serves as a versatile functional handle, enabling further derivatization through nucleophilic substitution or addition reactions.

The bromine atom at position 4 is particularly reactive and can undergo elimination or substitution reactions under appropriate conditions, making it a key site for functional group transformations. This reactivity has been exploited in recent studies to construct diverse libraries of bicyclic compounds with potential pharmacological activity.

From an analytical standpoint, 4-bromo-2-oxabicyclo[2.2.2]octane-1-carbonitrile has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These studies provide insights into its molecular structure, stability, and reactivity under different conditions.

In conclusion, 4-bromo-2-oxabicyclo[2.2.2]octane-1-carbonitrile is a versatile compound with significant potential in organic synthesis and drug discovery due to its unique structural features and reactivity profiles.